Cas no 89732-52-5 (1-Azaspiro[4.5]decane-1-carboxylic acid, 4-amino-, ethyl ester)

• Product Name: 1-Azaspiro[4.5]decane-1-carboxylic acid, 4-amino-, ethyl ester
• CAS No: 89732-52-5
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD28987415
• CID: 591058
• PubChem ID: 13282855
• Update Time: 2025-06-14

1-Azaspiro[4.5]decane-1-carboxylic acid, 4-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decane-1-carboxylic acid, 4-amino-, ethyl ester
• ethyl 4-amino-1-azaspiro[4.5]decane-1-carboxylate
• SCHEMBL10805987
• GCEHKYDEOVWBRJ-UHFFFAOYSA-N
• 1-ethoxycarbonyl-4-amino-1-azaspiro[4.5]decane
• 89732-52-5
• AKOS022655962
• DTXSID40534556

• MDL： MFCD28987415
• Inchi： 1S/C12H22N2O2/c1-2-16-11(15)14-9-6-10(13)12(14)7-4-3-5-8-12/h10H,2-9,13H2,1H3
• InChI Key： GCEHKYDEOVWBRJ-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(C21CCCCC2)N)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-Azaspiro[4.5]decane-1-carboxylic acid, 4-amino-, ethyl ester

Comprehensive Overview of 1-Azaspiro[4.5]decane-1-carboxylic acid, 4-amino-, ethyl ester (CAS No. 89732-52-5)

The compound 1-Azaspiro[4.5]decane-1-carboxylic acid, 4-amino-, ethyl ester (CAS No. 89732-52-5) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its spiro[4.5]decane backbone, combined with an amino and ester functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its ability to modulate neurotransmitter pathways.

In recent years, the demand for spirocyclic compounds like 1-Azaspiro[4.5]decane-1-carboxylic acid, 4-amino-, ethyl ester has surged due to their role in designing next-generation therapeutics. The compound's rigid three-dimensional structure enhances binding affinity to biological targets, a feature highly sought after in drug discovery. This aligns with the growing trend of fragment-based drug design (FBDD), where small, rigid molecules are used to build potent inhibitors.

One of the most frequently searched questions about this compound is its synthetic route. The synthesis typically involves multi-step organic reactions, including cyclization and esterification, starting from readily available precursors. Another hot topic is its metabolic stability, which is critical for oral bioavailability in drug candidates. Studies suggest that the ethyl ester moiety improves lipophilicity, a key factor in ADME (Absorption, Distribution, Metabolism, and Excretion) optimization.

The compound's CAS No. 89732-52-5 is often cross-referenced in patent literature, highlighting its utility in proprietary drug formulations. For instance, it has been explored as a precursor for GABA receptor modulators, which are relevant in treating anxiety and epilepsy. This connection to neurological disorders makes it a recurring subject in medicinal chemistry forums and academic research databases.

From an SEO perspective, keywords like "spirocyclic amine synthesis", "ethyl ester derivatives in drug design", and "CAS 89732-52-5 applications" are highly relevant. These terms reflect the compound's interdisciplinary appeal, bridging organic chemistry, pharmacology, and material science. Additionally, its potential role in green chemistry—due to its efficient synthetic pathways—resonates with the increasing focus on sustainable chemical processes.

In summary, 1-Azaspiro[4.5]decane-1-carboxylic acid, 4-amino-, ethyl ester (CAS No. 89732-52-5) represents a fascinating intersection of structural complexity and therapeutic potential. Its relevance in CNS drug development, coupled with its synthetic versatility, ensures its continued prominence in both industrial and academic settings. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative small-molecule therapeutics.